Cas no 898754-47-7 (2-Azetidinomethyl-3'-cyanobenzophenone)

• Product Name: 2-Azetidinomethyl-3'-cyanobenzophenone
• CAS No: 898754-47-7
• MF: C₁₈H₁₆N₂O
• MW: 276.332444190979
• CID: 993951
• PubChem ID: 24725298
• Update Time: 2025-09-21

2-Azetidinomethyl-3'-cyanobenzophenone Chemical and Physical Properties

Names and Identifiers

• 2-AZETIDINOMETHYL-3'-CYANOBENZOPHENONE
• 3-[2-(azetidin-1-ylmethyl)benzoyl]benzonitrile
• 2-AZETIDIN-1-YLMETHYL-3'-CYANOBENZOPHENONE
• 898754-47-7
• 3-(2-(Azetidin-1-ylmethyl)benzoyl)benzonitrile
• AKOS016020654
• SB51593
• DTXSID00643693
• 3-{2-[(Azetidin-1-yl)methyl]benzoyl}benzonitrile
• 2-Azetidinomethyl-3'-cyanobenzophenone

• MDL： MFCD03842581
• Inchi： 1S/C18H16N2O/c19-12-14-5-3-7-15(11-14)18(21)17-8-2-1-6-16(17)13-20-9-4-10-20/h1-3,5-8,11H,4,9-10,13H2
• InChI Key： GFNLRXHOCPIEPJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C#N)C=1)C1=CC=CC=C1CN1CCC1

Computed Properties

• Exact Mass: 276.12600
• Monoisotopic Mass: 276.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.10000
• LogP: 2.93288

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones